2-((tert-Butoxycarbonyl)amino)-3-(furan-3-yl)propanoic acid

• IUPAC Name: 3-(furan-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C12H17NO5/c1-12(2,3)18-11(16)13-9(10(14)15)6-8-4-5-17-7-8/h4-5,7,9H,6H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key: JMIUWWIKSKJLKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=COC=C1)C(=O)O
• Molecular Formula: C12H17NO5
• Molecular Weight: 255.27 g/mol

Description

“2-((tert-Butoxycarbonyl)amino)-3-(furan-3-yl)propanoic acid” is a chemical compound with the molecular formula C12H17NO5. It is also known as N-(tert-butoxycarbonyl)-3-(3-furyl)alanine.

Synthesis Analysis

The synthesis of this compound involves a reaction with N-ethyl-N,N-diisopropylamine and N-[(dimethylamino)-3-oxo-1H-1,2,3-triazolo[4,5-b]pyridin-1-yl-methylene]-N-methylmethanaminium hexafluorophosphate in N,N-dimethyl-formamide at 20℃.

Molecular Structure Analysis

The molecular weight of this compound is 255.27. The InChI key is JMIUWWIKSKJLKF-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The compound is an oil at room temperature.

Scientific Research Applications

Enantioselective Synthesis

2-((tert-Butoxycarbonyl)amino)-3-(furan-3-yl)propanoic acid has been utilized in the enantioselective synthesis of neuroexcitant analogs, such as 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid (ATPA). This compound is an analog of the neuroexcitant AMPA and plays a role in the preparation of enantiomerically pure glycine derivatives (Pajouhesh et al., 2000).

Root Growth-Inhibitory Activity

In the field of agriculture, derivatives of 2-((tert-Butoxycarbonyl)amino)-3-(furan-3-yl)propanoic acid have shown significant root growth-inhibitory activity. This property is particularly notable in compounds like N-substituted 2-(2-chloroacetamido)-3-(furan-2-yl)propanamides, indicating potential applications in controlling plant growth or as herbicides (Kitagawa & Asada, 2005).

Fluorescence Properties

The compound has been involved in the synthesis of structures like (2S)-[3-(anthracen-9-yl)-4,5-dihydroisoxazol-5-yl]methyl 2-[(tert-butoxycarbonyl)amino]propanoate. The fluorescence properties of these compounds were studied, showcasing potential applications in materials science and molecular imaging (Memeo et al., 2014).

Synthesis of Biotin Intermediate

It's also used in synthesizing intermediates for natural products like Biotin. Biotin is essential in the metabolic cycle for synthesizing fatty acids, sugars, and amino acids. Its synthesis demonstrates the compound's role in pharmaceutical and nutritional research (Qin et al., 2014).

Antimicrobial Activity

Derivatives of this compound, synthesized from (2S)-3-(benzyloxy)-2-[(tert-butoxycarbonyl)amino]propanoic acid, have been evaluated for antimicrobial activities. Some compounds in this series showed strong activities against various microorganisms, indicating potential for developing new antimicrobial agents (Pund et al., 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.